2-[(4-hydroxy-2-quinazolinyl)thio]-N,N-dimethylacetamide

• IUPAC Name: N,N-dimethyl-2-[(4-oxo-3H-quinazolin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C12H13N3O2S/c1-15(2)10(16)7-18-12-13-9-6-4-3-5-8(9)11(17)14-12/h3-6H,7H2,1-2H3,(H,13,14,17)
• InChI Key: IICJSMLCYVZSHL-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)CSC1=NC2=CC=CC=C2C(=O)N1
• Molecular Formula: C12H13N3O2S
• Molecular Weight: 263.32 g/mol

Description

2-[(4-hydroxy-2-quinazolinyl)thio]-N,N-dimethylacetamide (HQD) is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. HQD is a potent inhibitor of protein tyrosine phosphatase 1B (PTP1B), which is an enzyme that plays a crucial role in the regulation of insulin signaling and glucose metabolism.

Mechanism of Action

2-[(4-hydroxy-2-quinazolinyl)thio]-N,N-dimethylacetamide acts as a competitive inhibitor of PTP1B by binding to the active site of the enzyme. This results in the inhibition of PTP1B activity, which leads to increased insulin sensitivity and glucose uptake in cells. 2-[(4-hydroxy-2-quinazolinyl)thio]-N,N-dimethylacetamide has also been shown to inhibit the growth and proliferation of cancer cells by inhibiting PTP1B activity and downstream signaling pathways.
Biochemical and Physiological Effects:
2-[(4-hydroxy-2-quinazolinyl)thio]-N,N-dimethylacetamide has been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes. Additionally, 2-[(4-hydroxy-2-quinazolinyl)thio]-N,N-dimethylacetamide has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. However, the precise biochemical and physiological effects of 2-[(4-hydroxy-2-quinazolinyl)thio]-N,N-dimethylacetamide are still being investigated.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(4-hydroxy-2-quinazolinyl)thio]-N,N-dimethylacetamide in lab experiments is its specificity for PTP1B, which allows for the selective inhibition of this enzyme. However, 2-[(4-hydroxy-2-quinazolinyl)thio]-N,N-dimethylacetamide can be difficult to synthesize and may not be readily available for some researchers. Additionally, the effects of 2-[(4-hydroxy-2-quinazolinyl)thio]-N,N-dimethylacetamide on other enzymes and signaling pathways are still being investigated, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research and development of 2-[(4-hydroxy-2-quinazolinyl)thio]-N,N-dimethylacetamide. One area of interest is the potential therapeutic applications of 2-[(4-hydroxy-2-quinazolinyl)thio]-N,N-dimethylacetamide in the treatment of diabetes and obesity. Additionally, further studies are needed to investigate the effects of 2-[(4-hydroxy-2-quinazolinyl)thio]-N,N-dimethylacetamide on other enzymes and signaling pathways. Finally, the development of more efficient synthesis methods for 2-[(4-hydroxy-2-quinazolinyl)thio]-N,N-dimethylacetamide may increase its availability and accessibility for researchers.

Scientific Research Applications

2-[(4-hydroxy-2-quinazolinyl)thio]-N,N-dimethylacetamide has been extensively studied for its potential therapeutic applications in the treatment of diabetes and obesity. PTP1B inhibitors such as 2-[(4-hydroxy-2-quinazolinyl)thio]-N,N-dimethylacetamide have been shown to improve insulin sensitivity and glucose metabolism in animal models of diabetes. Additionally, 2-[(4-hydroxy-2-quinazolinyl)thio]-N,N-dimethylacetamide has been investigated for its potential anti-cancer properties due to its ability to inhibit PTP1B, which is overexpressed in many types of cancer.